Cas no 81158-26-1 ( )

structure
Chemical and Physical Properties
Names and Identifiers
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- NSC 351066
- 81158-26-1
- (E,4Z)-4-(2-methoxy-2-oxo-ethylidene)pent-2-enedioic acid
- NSC351066
- 4-(2-Methoxy-2-oxoethylidene)-2-pentenedioic acid
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- Inchi: InChI=1S/C8H8O6/c1-14-7(11)4-5(8(12)13)2-3-6(9)10/h2-4H,1H3,(H,9,10)(H,12,13)/b3-2+,5-4-
- InChI Key: BRLKMQDUIDXWEA-IAROGAJJSA-N
- SMILES: COC(=O)C=C(C=CC(=O)O)C(=O)O
Computed Properties
- Exact Mass: 200.03208797g/mol
- Monoisotopic Mass: 200.03208797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 101Ų
Related Literature
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Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Jeremy Bedard,Do-Young Hong,Aditya Bhan RSC Adv., 2014,4, 49446-49448
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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